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Compound of Interest

Compound Name: ZNL-05-044

Cat. No.: B12375339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZNL-05-044 is a potent and selective inhibitor of Cyclin-Dependent Kinase 11 (CDK11).[1][2] It

demonstrates significant kinome-wide selectivity, making it a valuable tool for studying the

cellular functions of CDK11, which include roles in transcription, RNA splicing, and cell cycle

regulation.[2][3][4] Inhibition of CDK11 by ZNL-05-044 has been shown to lead to G2/M cell

cycle arrest and to impact mRNA splicing in cancer cells.[2][3][4][5] These application notes

provide detailed guidelines for the long-term storage, handling, and use of ZNL-05-044 in

research settings.

Long-Term Storage and Stability
Proper storage of ZNL-05-044 is critical to maintain its integrity and activity over time. The

recommended storage conditions vary depending on whether the compound is in solid form or

in solution.

Table 1: Recommended Long-Term Storage Conditions for ZNL-05-044
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Form
Storage
Temperature

Duration
Supplier
Recommendation

Solid Powder -20°C 12 Months Probechem[1]

4°C 6 Months Probechem[1]

Stock Solution (in

Solvent)
-80°C 6 Months

MedchemExpress[5],

Probechem[1]

-20°C
1 Month (under

nitrogen)
MedchemExpress[5]

-20°C 6 Months Probechem[1]

Key Storage Recommendations:

Solid Form: For long-term storage, ZNL-05-044 as a solid powder should be stored at -20°C

for up to 12 months or at 4°C for up to 6 months.[1]

Stock Solutions: Once dissolved in a solvent such as DMSO, stock solutions should be

aliquoted to avoid repeated freeze-thaw cycles.[5] For optimal stability, store stock solutions

at -80°C for up to 6 months.[1][5] Storage at -20°C is also possible, with MedchemExpress

recommending a shorter duration of 1 month under a nitrogen atmosphere, while Probechem

suggests up to 6 months.[1][5]

Working Solutions: It is highly recommended to prepare working solutions for in vivo and in

vitro experiments freshly on the day of use to ensure optimal performance.[5][6]

Experimental Protocols
Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZNL-05-044 in DMSO.

Materials:

ZNL-05-044 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the vial of ZNL-05-044 powder to room temperature before opening to prevent

condensation.

Calculate the required amount of DMSO to achieve a 10 mM concentration. The molecular

weight of ZNL-05-044 is 477.408 g/mol .[1]

Calculation Example: To prepare 1 mL of a 10 mM stock solution, dissolve 0.477 mg of

ZNL-05-044 in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial containing the ZNL-05-044 powder.

Vortex the solution until the compound is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.[5][6]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.
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Stock Solution Preparation Workflow

Start: ZNL-05-044 Powder Equilibrate to Room Temperature Add Anhydrous DMSO Vortex/Sonicate to Dissolve Aliquot into Tubes Store at -80°C End: 10 mM Stock Solution
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Cell Cycle Analysis Protocol

Seed Cells

Treat with ZNL-05-044

Incubate

Harvest Cells

Fix in Ethanol

Stain with PI/RNase A

Analyze by Flow Cytometry

 

ZNL-05-044 Mechanism of Action

ZNL-05-044

CDK11/Cyclin Complex

Inhibits

G2/M Transition

Promotes

RNA Splicing

Regulates

G2/M Arrest Splicing Impairment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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